Cas no 166756-06-5 (Cyclopropane-1,2-dione)

• Product Name: Cyclopropane-1,2-dione
• CAS No: 166756-06-5
• MF: C₃H₂O₂
• MW: 70.0467810630798
• CID: 2781221
• PubChem ID: 67259533
• Update Time: 2025-04-21

Cyclopropane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• DTXCID30687444
• DTXSID90736700
• 166756-06-5
• Cyclopropane-1,2-dione

• Inchi： 1S/C3H2O2/c4-2-1-3(2)5/h1H2
• InChI Key： MPGMMGPFTLLOGN-UHFFFAOYSA-N
• SMILES： O=C1C(C1)=O

Computed Properties

• Exact Mass: 70.005479302Da
• Monoisotopic Mass: 70.005479302Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 81.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 34.1Ų